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Compound of Interest

Compound Name: Methyl 2-(bromomethyl)acrylate

Cat. No.: B1362865

An In-depth Technical Guide to Methyl 2-
(bromomethyl)acrylate

For researchers, scientists, and professionals in drug development, a thorough understanding
of key chemical reagents is paramount. This guide provides a comprehensive overview of
Methyl 2-(bromomethyl)acrylate, a versatile monomer used in polymer chemistry and organic
synthesis. This document details its chemical structure, IUPAC name, physical and
spectroscopic properties, synthesis and polymerization protocols, and key applications.

Chemical Structure and IUPAC Name

Methyl 2-(bromomethyl)acrylate is an alpha-substituted acrylate ester. Its structure features a
methyl ester group, a polymerizable acrylate double bond, and a reactive bromomethyl
substituent.

Chemical Structure:

o |[UPAC Name: methyl 2-(bromomethyl)prop-2-enoate[1]

o Synonyms: Methyl 2-(bromomethyl)acrylate, 2-(Bromomethyl)acrylic Acid Methyl Ester|[2]
o CAS Registry Number: 4224-69-5[1]

e Molecular Formula: CsH7BrO2[1]
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e Molecular Weight: 179.01 g/mol

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic data for Methyl 2-(bromomethyl)acrylate is
provided below for easy reference.

Physical Properties
Property Value Reference

Colorless to slightly brownish

Appearance fquid [2]
Boiling Point 35-37 °C at 1.3 mmHg

Density 1.489 g/mL at 25 °C

Refractive Index (n2°/D) 1.490

Flash Point 78 °C (172.4 °F) - closed cup
Storage Temperature -20°C

Spectroscopic Data

While a comprehensive public database of high-resolution spectra for Methyl 2-
(bromomethyl)acrylate is not readily available, data for the closely related compound, 2-
(bromomethyl)acrylic acid, and mass spectrometry data for the title compound provide valuable
insights.

e Mass Spectrum (Electron lonization): The NIST WebBook provides a mass spectrum for
Methyl 2-(bromomethyl)acrylate, which can be used for its identification.[3]

e 1H NMR (Expected): Based on the structure, the expected proton NMR signals in CDClIs
would be approximately:

o Singlet around 3.8 ppm (3H, -OCH?3)

o Singlet around 4.2 ppm (2H, -CH2Br)
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o Two singlets for the vinyl protons (=CHz) around 5.9 and 6.3 ppm.

o Note: This is an estimation. For comparison, the *H NMR spectrum of 2-
(bromomethyl)acrylic acid in CDCIs is available.[4]

e 13C NMR (Expected): The expected carbon NMR signals in CDCls would be approximately:

o Signal for the bromomethyl carbon (-CH2Br)

o

Signal for the ester methyl carbon (-OCHs)

[¢]

Signals for the double bond carbons (C=C)

[¢]

Signal for the carbonyl carbon (C=0)

[e]

Note: For comparison, the 13C NMR spectrum of 2-(bromomethyl)acrylic acid is available.

[5]

« Infrared (IR) Spectrum (Expected): Key expected IR absorption bands would include:

o

C=0 stretching of the ester group (~1720 cm~1)

[¢]

C=C stretching of the acrylate group (~1630 cm~1)

[e]

C-O stretching of the ester group

[e]

C-Br stretching

o

Note: For comparison, the IR spectrum of 2-(bromomethyl)acrylic acid is available.[6]

Experimental Protocols

Detailed methodologies for the synthesis and polymerization of Methyl 2-
(bromomethyl)acrylate are crucial for its effective use in research.

Synthesis of Methyl 2-(bromomethyl)acrylate

A common method for the synthesis of Methyl 2-(bromomethyl)acrylate involves the
bromination of methyl 2-(hydroxymethyl)acrylate.
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Reaction Scheme:

Methyl 2-(hydroxymethyl)acrylate Bromination

I
> Methyl 2-(bromomethyl)acrylate

PBrs or HBr

Click to download full resolution via product page
Caption: Synthesis of Methyl 2-(bromomethyl)acrylate.
Detailed Protocol:

» Dissolve methyl 2-(hydroxymethyl)acrylate in a suitable anhydrous solvent (e.g., diethyl ether
or acetonitrile) under an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution in an ice bath.

» Slowly add a brominating agent, such as phosphorus tribromide (PBr3) or hydrobromic acid
(HBr), dropwise to the stirred solution.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

¢ Quench the reaction by carefully adding water or a saturated aqueous solution of sodium
bicarbonate.

o Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

o Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSOa or NazS0a),
and filter.

» Remove the solvent under reduced pressure using a rotary evaporator.
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o Purify the crude product by vacuum distillation to obtain pure Methyl 2-
(bromomethyl)acrylate.

Polymerization of Methyl 2-(bromomethyl)acrylate

Methyl 2-(bromomethyl)acrylate is a valuable monomer for introducing functional groups into
polymers. It can be polymerized via various radical polymerization techniques, where it often

acts as a chain-transfer agent.[7][8]

Workflow for Emulsion Polymerization:
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Reaction Setup

Prepare organic phase:
Monomer (e.g., MMA),
Initiator (e.g., K2S20s)

Prepare aqueous phase:
Water, Surfactant (e.g., SDS),
Buffer (e.g., NaHCO:s)
Polymerization
Y Y

Combine phases in reactor
and heat to desired temperature
(e.g., 60-80 °C) with stirring

Y

Add Methyl 2-(bromomethyl)acrylat
as a chain-transfer agent

)

Y

Monitor polymerization
(e.g., by gravimetry)

Work-up

Cool the reactor

Y

(Purify the polymer Iatea

Click to download full resolution via product page

Caption: Emulsion polymerization workflow using Methyl 2-(bromomethyl)acrylate.

Detailed Protocol for Emulsion Polymerization:

e Prepare an aqueous phase by dissolving a surfactant (e.g., sodium dodecyl sulfate) and a

buffer (e.g., sodium bicarbonate) in deionized water in a reaction vessel.

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/product/b1362865?utm_src=pdf-body-img
https://www.benchchem.com/product/b1362865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Separately, prepare the organic phase containing the primary monomer (e.g., methyl
methacrylate or styrene) and a radical initiator.

e Heat the aqueous phase to the desired reaction temperature (typically 60-80 °C) under inert
atmosphere with stirring.

e Add the organic phase to the hot agueous phase to initiate polymerization.

 After a short initiation period, introduce Methyl 2-(bromomethyl)acrylate to the reaction
mixture. It will act as a chain-transfer agent, controlling the molecular weight and introducing
a bromine terminal group.

» Allow the polymerization to proceed for the desired time, monitoring the conversion.
e Cool the reactor to terminate the polymerization.

e The resulting polymer latex can be purified by dialysis or other appropriate methods.

Applications in Drug Development and Materials
Science

The utility of Methyl 2-(bromomethyl)acrylate stems from its dual functionality: the acrylate
group allows for polymerization, while the bromomethyl group provides a site for post-
polymerization modification.

» Functional Polymers: Polymers and copolymers synthesized using Methyl 2-
(bromomethyl)acrylate possess reactive bromide end-groups or side-chains. These groups
can be converted to other functionalities through nucleophilic substitution reactions, allowing
for the synthesis of well-defined functional polymers.[2]

o Graft Copolymers: The bromo-functionalized polymers can act as macroinitiators for a
second polymerization, leading to the formation of graft copolymers. For instance, a
poly(methyl methacrylate) chain with a terminal bromide from Methyl 2-
(bromomethyl)acrylate can initiate the polymerization of styrene to form a poly(methyl
methacrylate)-graft-polystyrene copolymer.[7]
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e Bioconjugation: The reactive bromomethyl group can be used to attach these polymers to
biological molecules, such as proteins or peptides, to create polymer-drug conjugates or
other advanced biomaterials. Acrylate and methacrylate-based polymers, in general, have
found numerous applications in biomedicine due to their biocompatibility and versatility.[9]

Safety Information

Methyl 2-(bromomethyl)acrylate is a reactive chemical and should be handled with
appropriate safety precautions.

» Hazard Statements: It is classified as causing skin irritation, serious eye damage, and
respiratory irritation.

e Precautionary Statements: Avoid breathing vapors, and use only in a well-ventilated area.
Wear protective gloves, clothing, and eye/face protection. In case of contact with skin or
eyes, rinse immediately with plenty of water.

o Storage: Store in a cool, dark place. The compound can be light-sensitive.[2]

This technical guide provides a solid foundation for understanding and utilizing Methyl 2-
(bromomethyl)acrylate in a research and development setting. Its unique structure makes it a
valuable tool for the synthesis of advanced polymeric materials with tailored functionalities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.chemicalbook.com/SpectrumEN_72707-66-5_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_72707-66-5_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_72707-66-5_IR1.htm
https://pubs.acs.org/doi/abs/10.1021/ma991922t
http://polymer.chem.cmu.edu/~kmatweb/2000/August_00/Macromolecules/bon.pdf
https://www.mdpi.com/1996-1944/15/1/282
https://www.mdpi.com/1996-1944/15/1/282
https://www.benchchem.com/product/b1362865#methyl-2-bromomethyl-acrylate-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1362865#methyl-2-bromomethyl-acrylate-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1362865#methyl-2-bromomethyl-acrylate-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1362865#methyl-2-bromomethyl-acrylate-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1362865?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

